Cas no 933734-59-9 (3-(aminomethyl)-1λ?-thiane-1,1-dione)
933734-59-9 structure
Product Name:3-(aminomethyl)-1λ?-thiane-1,1-dione
CAS No:933734-59-9
MF:C6H13NO2S
MW:163.23792052269
MDL:MFCD19597062
CID:3032197
PubChem ID:60796760
Update Time:2024-10-26
3-(aminomethyl)-1λ?-thiane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(aMinoMethyl)-1$l {6}-thiane-1,1-dione
- 3-(Aminomethyl)-1lambda6-thiane-1,1-dione
- (1,1-dioxothian-3-yl)methanamine
- 3-(Aminomethyl)-1??-thiane-1,1-dione
- 3-(aminomethyl)-1λ?-thiane-1,1-dione
- SY322769
- BS-43097
- EN300-77777
- SCHEMBL18226053
- 3-(Aminomethyl)tetrahydro-2H-thiopyran 1,1-dioxide
- AKOS010013108
- CS-0352164
- 933734-59-9
- 3-(AMINOMETHYL)-1-THIANE-1,1-DIONE
- D79209
- MFCD19597062
-
- MDL： MFCD19597062
- Inchi： 1S/C6H13NO2S/c7-4-6-2-1-3-10(8,9)5-6/h6H,1-5,7H2
- InChI Key： RORZQTKEELOESX-UHFFFAOYSA-N
- SMILES： S1(CCCC(CN)C1)(=O)=O
Computed Properties
- Exact Mass: 163.06669983 g/mol
- Monoisotopic Mass: 163.06669983 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 68.5
- Molecular Weight: 163.24
3-(aminomethyl)-1λ?-thiane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D658635-100mg |
3-(aminomethyl)-16-thiane-1,1-dione |
933734-59-9 | 97% | 100mg |
$210 | 2024-07-21 | |
| eNovation Chemicals LLC | D658635-250MG |
3-(aminomethyl)-16-thiane-1,1-dione |
933734-59-9 | 97% | 250mg |
$320 | 2024-07-21 | |
| eNovation Chemicals LLC | D658635-500MG |
3-(aminomethyl)-16-thiane-1,1-dione |
933734-59-9 | 97% | 500mg |
$535 | 2024-07-21 | |
| eNovation Chemicals LLC | D658635-1G |
3-(aminomethyl)-16-thiane-1,1-dione |
933734-59-9 | 97% | 1g |
$665 | 2024-07-21 | |
| eNovation Chemicals LLC | D658635-5G |
3-(aminomethyl)-16-thiane-1,1-dione |
933734-59-9 | 97% | 5g |
$2460 | 2024-07-21 | |
| eNovation Chemicals LLC | D658635-10G |
3-(aminomethyl)-16-thiane-1,1-dione |
933734-59-9 | 97% | 10g |
$4185 | 2024-07-21 | |
| Enamine | EN300-77777-0.05g |
3-(aminomethyl)-1lambda6-thiane-1,1-dione |
933734-59-9 | 95.0% | 0.05g |
$545.0 | 2025-03-21 | |
| Enamine | EN300-77777-0.1g |
3-(aminomethyl)-1lambda6-thiane-1,1-dione |
933734-59-9 | 95.0% | 0.1g |
$571.0 | 2025-03-21 | |
| Enamine | EN300-77777-0.25g |
3-(aminomethyl)-1lambda6-thiane-1,1-dione |
933734-59-9 | 95.0% | 0.25g |
$597.0 | 2025-03-21 | |
| Enamine | EN300-77777-0.5g |
3-(aminomethyl)-1lambda6-thiane-1,1-dione |
933734-59-9 | 95.0% | 0.5g |
$623.0 | 2025-03-21 |
3-(aminomethyl)-1λ?-thiane-1,1-dione Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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